10-Azabicyclo[4.3.1]decane hydrochloride
Overview
Description
10-Azabicyclo[4.3.1]decane hydrochloride is a useful research compound. Its molecular formula is C9H18ClN and its molecular weight is 175.70. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Applications of Azabicyclic Compounds
Azabicyclic compounds are a significant class of molecules in medicinal chemistry due to their complex structure and potential biological activities. One notable method for synthesizing azabicycles is through ruthenium-catalyzed intramolecular metathesis of dienes, which has applications in creating natural products like cocaine analogs, ferruginine, and other bioactive azabicycles. This process is crucial for developing pharmaceuticals and understanding the structural requirements for drug design (Kuznetsov & Bubnov, 2015).
Environmental Impact and Degradation Studies
Research on the environmental distribution and degradation of complex organic compounds, such as hexachlorocyclohexanes (HCHs), provides insight into the fate of chemical pollutants. Studies in this field focus on understanding how these compounds transform in the environment, which has implications for managing pollution and developing remediation strategies. For instance, the transformation of γ-HCH into other isomers and its environmental implications are explored to mitigate pollution (Walker, Vallero, & Lewis, 1999).
Catalytic Applications in Organic Synthesis
Catalysis plays a critical role in organic synthesis, including the production of azabicyclic compounds. Gold-catalyzed reactions, for example, have been explored for acetylene hydrochlorination, a step in producing polyvinyl chloride (PVC). This research highlights the shift towards more environmentally friendly catalysts in industrial processes, with gold being considered over mercury-based catalysts due to its selectivity and potential for reducing environmental impact (Davies et al., 2016).
Properties
IUPAC Name |
10-azabicyclo[4.3.1]decane;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N.ClH/c1-2-5-9-7-3-6-8(4-1)10-9;/h8-10H,1-7H2;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGQSWMHPHCELJV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2CCCC(C1)N2.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.